Cas no 53578-00-0 (Benzene, 1-bromo-4-(1,1-dimethoxyethyl)-)

• Product Name: Benzene, 1-bromo-4-(1,1-dimethoxyethyl)-
• CAS No: 53578-00-0
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 1583382
• PubChem ID: 10911782
• Update Time: 2025-04-21

Benzene, 1-bromo-4-(1,1-dimethoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(1,1-dimethoxyethyl)-
• 1-bromo-4-(1,1-dimethoxyethyl)benzene
• OFMVBOQHPIGOIN-UHFFFAOYSA-N
• 53578-00-0
• SCHEMBL3581195
• DA-29651
• 2-(4-bromophenyl)-2,2-dimethoxyethane

• Inchi： 1S/C10H13BrO2/c1-10(12-2,13-3)8-4-6-9(11)7-5-8/h4-7H,1-3H3
• InChI Key： OFMVBOQHPIGOIN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(OC)OC

Computed Properties

• Exact Mass: 244.00989
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46